

In-Depth Technical Guide on the Safety and Toxicity Profile of Rimoprogin

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Rimoprogin*

Cat. No.: *B1202305*

[Get Quote](#)

Notice of Limited Information

Following a comprehensive search of scientific literature, pharmaceutical databases, and clinical trial registries, it has been determined that there is no publicly available information regarding a compound named "**Rimoprogin**." The name appears in a single database entry with minimal details, listing it only as a small molecule drug with a monoisotopic molecular weight of 305.93 Da[1]. No data on its safety, toxicity, mechanism of action, or any preclinical or clinical studies could be retrieved.

This lack of information prevents the creation of a detailed technical guide as requested. The core requirements, including the presentation of quantitative data, detailed experimental protocols, and visualization of signaling pathways, cannot be fulfilled without the necessary foundational research data.

Potential for Misspelling

It is possible that "**Rimoprogin**" may be a misspelling of another drug. One such possibility is Haloprogin, an antifungal agent. While distinct from the query, Haloprogin has some documented safety information.

Safety Profile of Haloprogin (Illustrative Example)

Should the user be interested in Haloprogin, it is a halogenated phenolic ether used topically for the treatment of tinea infections (superficial fungal infections)[2][3].

Adverse Effects: The primary safety concerns with Haloprogin are cutaneous side effects. It has a higher incidence of such effects compared to some other antifungal agents[2][3]. These can include:

- Irritation
- Burning sensation
- Vesiculation (blister formation)
- Scaling of the skin
- Itching[2][3]

Due to these side effects, Haloprogin is generally considered for use when other antifungal treatments have not been effective[2][3]. The mechanism of action is not fully understood but is thought to involve the disruption of the yeast membrane and inhibition of oxygen uptake[2][3].

Conclusion

A detailed safety and toxicity profile for "**Rimoprogin**" cannot be provided at this time due to the absence of available data. Researchers and drug development professionals seeking information on this compound are advised to verify the spelling and consult internal or proprietary databases if "**Rimoprogin**" is an internal development name. Without further information or clarification, a comprehensive technical guide cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. go.drugbank.com [go.drugbank.com]
- 2. Haloprogin | C₉H₄Cl₃O | CID 3561 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. go.drugbank.com [go.drugbank.com]

- To cite this document: BenchChem. [In-Depth Technical Guide on the Safety and Toxicity Profile of Rimoprogin]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1202305#rimoprogin-safety-and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com